Cas no 5343-98-6 (4-Oxo-4-phenylbutanenitrile)

• Product Name: 4-Oxo-4-phenylbutanenitrile
• CAS No: 5343-98-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00126350
• CID: 376765
• PubChem ID: 138465
• Update Time: 2025-07-28

4-Oxo-4-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, g-oxo-
• 3-Benzoylpropionitrile
• 4-oxo-4-phenylbutanenitrile
• 2-Cyanoethyl phenyl ketone
• 3-Cyano-1-phenylpropan-1-one
• 4-oxo-4-phenyl-butanenitrile
• 4-Oxo-4-phenyl-buttersaeure-nitril
• 4-Oxo-4-phenyl-butyronitril
• 4-oxo-4-phenylbutyronitrile
• 4-oxo-4-phenyl-butyronitrile
• A-Benzoylpropionitrile
• ACMC-20ambt
• A-Cyanopropiophenone
• NSC520
• β-Cyanopropiophenone
• Cambridge id 5102098
• phenacyl acetonitrile
• NSC 520
• MFCD00126350
• 3-Benzoylpropio-nitrile Benzene, butanenitrile, gama-oxo-
• .GAMMA.-OXOBENZENEBUTANENITRILE
• DTXSID80201598
• 3-CYANOPROPIOPHENONE
• .BETA.-BENZOYLPROPIONITRILE
• BENZENEBUTANENITRILE, .GAMMA.-OXO-
• 6X-0926
• 4-OXO-4-PHENYLBUTANENITRILE,97
• Z168884010
• PROPANENITRILE, 3-BENZOYL-
• AKOS000299661
• SCHEMBL1941975
• EN300-24103
• beta-Benzoylpropionitrile
• 4-Oxo-4-phenylbutanenitrile, 97%
• B5378
• KTS5NGB3ZQ
• NSC-520
• beta-Cyanopropiophenone
• PROPIONITRILE, 3-BENZOYL-
• OSPRTYTUQJCKFF-UHFFFAOYSA-N
• 5343-98-6
• HMS1577G11
• CS-0215375
• T71019
• .beta.-Cyanopropiophenone
• 4-OXO-4-PHENYLBUTANENITRILE, 97
• 4-Oxo-4-phenylbutanenitrile

• MDL： MFCD00126350
• Inchi： 1S/C10H9NO/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-3,5-6H,4,7H2
• InChI Key： OSPRTYTUQJCKFF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Density: 1.08
• Melting Point: 74.0 to 78.0 deg-C
• Boiling Point: 114°C/0.3mmHg(lit.)
• Flash Point: 150.7°C
• Refractive Index: 1.529
• PSA: 40.86
• LogP: 2.17308

4-Oxo-4-phenylbutanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones